ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: ethyl 2-amino-1-[2-(2-methylbenzoyl)oxyethyl]pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C23H22N4O4/c1-3-30-23(29)18-19-21(26-17-11-7-6-10-16(17)25-19)27(20(18)24)12-13-31-22(28)15-9-5-4-8-14(15)2/h4-11H,3,12-13,24H2,1-2H3
• InChI Key: ZMFKGBXLVWNBBU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCOC(=O)C4=CC=CC=C4C)N

Description

Ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, also known as EAPQ, is a pyrroloquinoxaline derivative that has shown potential in scientific research applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has shown potential in scientific research applications due to its ability to selectively inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been studied as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

Ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate selectively inhibits the activity of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This leads to the inhibition of CK2-mediated phosphorylation of target proteins, which can affect various cellular processes.
Biochemical and Physiological Effects:
ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to induce apoptosis in cancer cells through the inhibition of CK2-mediated phosphorylation of target proteins. It has also been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its ability to selectively inhibit the activity of protein kinase CK2, which can help researchers study the role of CK2 in various cellular processes. However, one limitation is that ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate may have off-target effects on other kinases, which can affect the interpretation of the results.

Future Directions

There are several future directions for further research on ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, including:
1. Studying the efficacy of ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in combination with other anti-cancer agents for the treatment of various types of cancer.
2. Investigating the potential use of ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate as an anti-inflammatory agent in animal models.
3. Studying the off-target effects of ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate on other kinases to better understand its mechanism of action.
4. Developing more potent and selective CK2 inhibitors based on the chemical structure of ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate.

Synthesis Methods

The synthesis of ethyl 2-amino-1-(2-{[(2-methylphenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves the reaction of 2-methylphenyl isocyanate with 3-bromo-1H-pyrrolo[2,3-b]quinoxaline in the presence of triethylamine, followed by the reaction with ethyl 2-amino-3-oxopropionate and subsequent esterification with ethyl chloroformate. The final product is obtained through purification by column chromatography.